Quaternary ammonium salts
Quaternary ammonium salts, commonly known as quats, are a class of nitrogen-containing compounds characterized by the presence of an N-atom with four organic substituents. These salts exhibit versatile properties, making them widely used in various applications such as surfactants, disinfectants, and antistatic agents. Due to their positive charge, they can effectively interact with negatively charged surfaces or molecules, leading to excellent wetting, emulsifying, and antimicrobial properties. Quaternary ammonium salts are highly valued for their broad-spectrum efficacy against bacteria, fungi, and viruses, making them suitable for use in personal care products, household cleaning agents, and medical equipment sterilization. Their stable nature under different pH conditions and their ability to maintain effectiveness over a wide range of temperatures further enhance their utility across diverse industries.

Structure | Chemical Name | CAS | MF |
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4,4-Difluoro-2-methylbutan-2-amine;hydrochloride | 93339-81-2 | C5H12ClF2N |
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3-(trifluoromethyl)pentan-3-amine hydrochloride | 498581-24-1 | C6H12NF3.HCl |
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rac-a-Aminopropionitrile Hydrochloride | 72187-91-8 | C3H7ClN2 |
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Ammonium Perfluoro(2-methyl-3-oxahexanoate) | 62037-80-3 | C6O3F11-.H4N+ |
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Diisopropylethylamine Trihydrofluoride | 131600-43-6 | C8H19N.3[HF] |
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N-Cyclopropyl-N-isopropylamine Hydrochloride | 246257-63-6 | C6H13N.HCl |
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Methyl(2-methylpropyl)amine hydrochloride | 89282-62-2 | C5H14ClN |
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Methylammonium Tetrafluoroborate | 42539-74-2 | CH6BF4N |
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Isobutylamine hydrobromide | 74098-36-5 | C4H12BrN |
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Pentan-1-amine hydroiodide | 60762-85-8 | C5H14IN |
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